Cas no 721939-65-7 (4-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3-methoxybenzoic acid)

• Product Name: 4-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3-methoxybenzoic acid
• CAS No: 721939-65-7
• MF: C₂₄H₂₁NO₅
• MW: 403.427246809006
• CID: 5379475
• Update Time: 2025-06-10

4-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3-methoxybenzoic acid

• Inchi： 1S/C24H21NO5/c1-29-22-12-15(23(26)27)10-11-16(22)13-25-24(28)30-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,21H,13-14H2,1H3,(H,25,28)(H,26,27)
• InChI Key： JERDWCVJZRPWQG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CNC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(OC)=C1

Experimental Properties

• Density: 1.293±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 641.9±55.0 °C(Predicted)
• pka: 4.12±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 4-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3-methoxybenzoic acid

Research Briefing on 4-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3-methoxybenzoic acid (CAS: 721939-65-7)

In recent years, the compound 4-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3-methoxybenzoic acid (CAS: 721939-65-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and benzoic acid moiety, serves as a versatile building block in peptide synthesis and drug development. Its unique structural features make it particularly valuable for the design of novel therapeutic agents and biomaterials.

Recent studies have highlighted the role of 4-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3-methoxybenzoic acid in the synthesis of peptide-based drugs, where its Fmoc group facilitates efficient deprotection during solid-phase peptide synthesis (SPPS). Researchers have leveraged this compound to develop targeted drug delivery systems, owing to its ability to enhance the stability and bioavailability of peptide conjugates. Furthermore, its incorporation into hydrogel matrices has shown promise in tissue engineering applications, where it contributes to the mechanical strength and biocompatibility of the scaffolds.

A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the utility of 721939-65-7 in the development of protease inhibitors. The researchers utilized the compound as a key intermediate to synthesize a series of inhibitors targeting HIV-1 protease, achieving notable improvements in inhibitory potency and selectivity. The study underscored the importance of the methoxybenzoic acid moiety in modulating the binding affinity of the inhibitors to the protease active site.

In addition to its applications in drug discovery, 4-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3-methoxybenzoic acid has been explored in the field of chemical biology for the development of fluorescent probes. A recent preprint on bioRxiv described the synthesis of a novel probe based on this compound, which exhibited high sensitivity for detecting reactive oxygen species (ROS) in live cells. The probe's design capitalized on the Fmoc group's photostability and the benzoic acid's solubility, enabling real-time monitoring of oxidative stress in cellular models of neurodegenerative diseases.

Despite these advancements, challenges remain in the large-scale production and purification of 721939-65-7. A 2022 review in *Organic Process Research & Development* highlighted the need for optimized synthetic routes to improve yield and reduce costs. Recent efforts have focused on green chemistry approaches, such as catalytic methods and solvent-free reactions, to address these limitations. These innovations are expected to facilitate broader adoption of the compound in industrial and academic settings.

Looking ahead, the potential of 4-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3-methoxybenzoic acid extends beyond its current applications. Ongoing research is investigating its use in the development of supramolecular assemblies and smart materials, where its structural versatility could enable new functionalities. As the field continues to evolve, this compound is poised to play a pivotal role in bridging the gap between chemical synthesis and biomedical innovation.